Cas no 1047629-03-7 (Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate
• CAS No: 1047629-03-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD28137546
• CID: 2116634
• Update Time: 2025-05-21

Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate
• SQAGHVCQPPJZMO-UHFFFAOYSA-N
• methyl 4-(1-methyl-1H-pyrazol-5-yl)-2-thiophenecarboxylate
• Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate

• MDL： MFCD28137546
• Inchi： 1S/C10H10N2O2S/c1-12-8(3-4-11-12)7-5-9(15-6-7)10(13)14-2/h3-6H,1-2H3
• InChI Key： SQAGHVCQPPJZMO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 72.4

Additional information on Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate

Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate (CAS No. 1047629-03-7): A Versatile Building Block in Modern Organic Synthesis

Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate (CAS No. 1047629-03-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This thiophene-pyrazole hybrid molecule serves as a valuable building block for the synthesis of various biologically active compounds and functional materials.

The compound features a unique molecular structure combining thiophene and pyrazole rings, which are both privileged scaffolds in medicinal chemistry. The methyl ester group at the 2-position of the thiophene ring provides excellent reactivity for further transformations, making this compound particularly useful in multistep organic synthesis.

Recent studies have highlighted the growing importance of thiophene-containing compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both 1-methyl-1H-pyrazol-5-yl and thiophene-2-carboxylate moieties in this molecule makes it especially interesting for researchers working on structure-activity relationship studies.

In materials science, Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate has shown potential as a precursor for organic electronic materials. The conjugated system formed by the thiophene and pyrazole rings contributes to interesting electronic properties that are valuable in the development of organic semiconductors and photovoltaic materials.

The synthesis of CAS 1047629-03-7 typically involves palladium-catalyzed cross-coupling reactions between appropriately functionalized thiophene and pyrazole precursors. Researchers have developed several optimized protocols to achieve high yields of this compound, making it increasingly available for various applications.

One of the most searched questions regarding this compound is "What is Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate used for?" The answer lies in its versatility. Pharmaceutical researchers value it as a key intermediate for drug candidates targeting various diseases, while materials scientists explore its potential in organic electronics and functional materials.

The stability and storage conditions of Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate are another common research topic. Proper handling requires storage in a cool, dry place, protected from light and moisture. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions.

Analytical characterization of CAS 1047629-03-7 includes standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which is crucial for research applications where precise molecular structure is essential.

Recent advances in heterocyclic chemistry have further increased interest in this compound. The combination of thiophene and pyrazole rings offers unique opportunities for molecular design and property modulation, making it a valuable tool for chemists working on structure-based drug design and material innovation.

The global market for specialty chemical intermediates like Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate has been growing steadily, driven by increasing demand from pharmaceutical and materials science sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Environmental and safety considerations for handling CAS 1047629-03-7 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended when working with this chemical.

Future research directions for this compound include exploring its potential in catalysis, as a ligand in metal complexes, and in the development of novel bioconjugates. The versatility of its molecular structure continues to inspire new applications across multiple scientific disciplines.

For researchers considering Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate synthesis, several published protocols offer guidance on optimal conditions and yields. The compound's growing importance ensures that new synthetic approaches and applications will continue to emerge in scientific literature.

In conclusion, Methyl 4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate (CAS No. 1047629-03-7) represents an important class of heterocyclic building blocks with wide-ranging applications in modern chemistry. Its unique structural features and synthetic versatility make it valuable for both academic research and industrial applications, particularly in pharmaceutical development and advanced materials science.